Cas no 1261452-39-4 (2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1261452-39-4
• MF: C₁₅H₉F₆NO₃
• MW: 365.227285146713
• CID: 4791293
• Update Time: 2025-08-04

2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C15H9F6NO3/c16-14(17,18)11-6-5-8(7-12(23)24)13(22-11)9-3-1-2-4-10(9)25-15(19,20)21/h1-6H,7H2,(H,23,24)
• InChI Key： DUFHJKJWETVSFT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CC(=O)O)C(C2C=CC=CC=2OC(F)(F)F)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 467
• XLogP3: 4.1
• Topological Polar Surface Area: 59.4

Additional information on 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetic acid

Introduction to 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1261452-39-4)

2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1261452-39-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring, a trifluoromethoxy group, and a trifluoromethyl group. These functional groups contribute to its distinct chemical properties and potential biological activities.

The chemical formula of 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetic acid is C₁₇H₁₀F₆₃, and it has a molecular weight of approximately 388.25 g/mol. The compound's structure can be visualized as a pyridine ring with a trifluoromethoxy-substituted phenyl group at the 2-position and a trifluoromethyl group at the 6-position, with an acetic acid moiety attached to the 3-position of the pyridine ring.

In recent years, there has been a growing interest in the development of fluorinated compounds for various applications in medicinal chemistry. Fluorine atoms are known to enhance the lipophilicity, metabolic stability, and binding affinity of molecules, making them valuable in drug design. The presence of multiple fluorine atoms in 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetic acid suggests that it may exhibit enhanced pharmacological properties compared to non-fluorinated analogs.

Biological Activities and Potential Applications:

2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetic acid has been studied for its potential biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Research has shown that this compound can modulate various signaling pathways involved in inflammation and cancer progression. For instance, studies have demonstrated that it can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammatory responses.

In addition to its anti-inflammatory effects, 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetic acid has shown promise as an anti-cancer agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings suggest that this compound may have therapeutic potential in treating various types of cancer.

Synthesis and Chemical Properties:

The synthesis of 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetic acid typically involves multi-step procedures that ensure the formation of the desired functional groups. One common synthetic route involves the reaction of 2-trifluoromethoxybenzaldehyde with malononitrile to form an intermediate nitrile, which is then converted to the corresponding carboxylic acid through hydrolysis. The resulting carboxylic acid is then coupled with a suitably substituted pyridine derivative to form the final product.

The physical properties of 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetic acid include its solubility in organic solvents such as dimethyl sulfoxide (DMSO), dichloromethane (DCM), and ethanol. It is generally insoluble in water, which can be advantageous for certain pharmaceutical applications where controlled release or targeted delivery is desired.

Safety and Handling:

2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetic acid should be handled with care due to its potential toxicity and reactivity. It is recommended to use appropriate personal protective equipment (PPE), such as gloves, goggles, and lab coats, when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials and sources of ignition.

Clinical Trials and Future Directions:

The potential therapeutic applications of 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetic acid are currently being explored through preclinical studies and early-stage clinical trials. These trials aim to evaluate its safety, efficacy, and pharmacokinetic properties in humans. Preliminary results have been promising, but further research is needed to fully understand its potential benefits and limitations.

In conclusion, 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1261452-39-4) is a promising compound with potential applications in anti-inflammatory and anti-cancer therapies. Its unique chemical structure and biological activities make it an interesting subject for ongoing research in medicinal chemistry and pharmaceutical development.